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Compound Name: 6-Aldehydoisoophiopogonone A

Cat. No.: B15586361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Aldehydoisoophiopogonone A is a naturally occurring homoisoflavonoid, a class of organic

compounds characterized by a 16-carbon skeleton. It is primarily isolated from the roots of

Ophiopogon japonicus (L.f) Ker-Gawl, a plant used extensively in traditional Chinese medicine

for treating a variety of ailments including inflammation and cardiovascular diseases. Recent

scientific interest in homoisoflavonoids from Ophiopogon japonicus has revealed their potential

as sources of bioactive molecules with significant therapeutic promise. This technical guide

provides a comprehensive literature review of 6-Aldehydoisoophiopogonone A, summarizing

its chemical properties, exploring its potential biological activities based on related compounds,

and detailing relevant experimental protocols for its study.

Chemical Properties
6-Aldehydoisoophiopogonone A is distinguished by its unique chemical structure. A

summary of its key chemical identifiers is provided in the table below.
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Property Value

Chemical Name 6-Aldehydoisoophiopogonone A

CAS Number 112500-90-0

Molecular Formula C₁₉H₁₄O₇

Molecular Weight 354.31 g/mol

Class Homoisoflavonoid

Source Ophiopogon japonicus, Glycyrrhiza glabra

Biological Activities
While direct and extensive research on the biological activities of 6-
Aldehydoisoophiopogonone A is limited in the currently available scientific literature, the

broader class of homoisoflavonoids from Ophiopogon japonicus has demonstrated significant

pharmacological potential. This section summarizes the known and potential biological

activities, drawing inferences from closely related compounds where specific data for 6-
Aldehydoisoophiopogonone A is not yet available.

Anti-inflammatory Activity
Homoisoflavonoids isolated from Ophiopogon japonicus have been shown to possess potent

anti-inflammatory properties. Studies on various compounds from this plant have demonstrated

the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine

microglial cells (BV-2). For instance, several homoisoflavonoids exhibited significant inhibitory

effects on NO production with IC₅₀ values ranging from 5.1 to 20.1 μM[1]. Although the specific

activity of 6-Aldehydoisoophiopogonone A has not been reported, it is plausible that it

shares this anti-inflammatory potential. The mechanism is likely mediated through the

downregulation of pro-inflammatory signaling pathways.

Anticancer Activity
The anticancer potential of homoisoflavonoids from Ophiopogon japonicus is an emerging area

of research. A methanol extract of O. japonicus tubers, rich in homoisoflavonoids, displayed

strong cytotoxicity against human lung cancer cell lines[2]. One specific homoisoflavanone,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22626747/
https://www.benchchem.com/product/b15586361?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/cpb/65/2/65_c16-00743/_html/-char/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homoisopogon A, demonstrated potent cytotoxic effects against human lung adenocarcinoma

(LU-1), human epidermoid carcinoma (KB), and human melanoma (SK-Mel-2) cancer cells,

with IC₅₀ values ranging from 0.51 to 0.66 μM[2]. Furthermore, a study on various extracts and

compounds from Ophiopogon japonicus highlighted the significant anticancer potential of

homoisoflavonoids against A2780 human ovarian cancer cells[3][4]. While direct cytotoxic data

for 6-Aldehydoisoophiopogonone A is not available, these findings suggest that it warrants

investigation as a potential anticancer agent. The underlying mechanisms may involve the

induction of apoptosis and cell cycle arrest.

Antibacterial Activity
A study has identified 6-Aldehydoisoophiopogonone A in the hexane extract of Glycyrrhiza

glabra and reported its antibacterial activity against multidrug-resistant Staphylococcus aureus,

showing a zone of inhibition of 10 ± 0.2 mm.

Putative Signaling Pathways
Based on the activities of related homoisoflavonoids, 6-Aldehydoisoophiopogonone A may

exert its biological effects through the modulation of key cellular signaling pathways.
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Caption: Putative anti-inflammatory signaling pathway of 6-Aldehydoisoophiopogonone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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